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Compound of Interest

Compound Name:
Tetrabutylammonium hydroxide

30-hydrate

Cat. No.: B180798 Get Quote

This technical guide provides a detailed analysis of the molecular weight of

tetrabutylammonium hydroxide 30-hydrate, a compound relevant to researchers, scientists,

and professionals in drug development.

Introduction
Tetrabutylammonium hydroxide (TBAH) is a strong organic base with the chemical formula

(C₄H₉)₄NOH. It is widely utilized in organic synthesis as a phase-transfer catalyst and a strong,

non-nucleophilic base. In its hydrated form, specifically as tetrabutylammonium hydroxide
30-hydrate, water molecules are incorporated into the crystal structure. Understanding the

precise molecular weight of this hydrated compound is crucial for accurate stoichiometric

calculations in experimental protocols.

Molecular Composition and Weight
The molecular formula for tetrabutylammonium hydroxide is C₁₆H₃₇NO.[1][2] The molecular

weight of the anhydrous form is 259.47 g/mol .[1][2] Water (H₂O) has a molar mass of

approximately 18.015 g/mol .[3][4][5]

The 30-hydrate form incorporates thirty water molecules for every molecule of

tetrabutylammonium hydroxide. Its linear formula is represented as (CH₃CH₂CH₂CH₂)₄N(OH) ·

30H₂O.
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The molecular weight of tetrabutylammonium hydroxide 30-hydrate is calculated by

summing the molecular weight of the anhydrous compound and the total molecular weight of

the thirty water molecules.

Calculation:

Molecular Weight of Tetrabutylammonium Hydroxide: 259.47 g/mol

Molecular Weight of 30 Water Molecules: 30 * 18.015 g/mol = 540.45 g/mol

Total Molecular Weight: 259.47 g/mol + 540.45 g/mol = 799.92 g/mol

This calculated value is consistent with the molecular weight of 799.93 g/mol provided in

commercial product specifications for tetrabutylammonium hydroxide 30-hydrate.

Data Presentation
The quantitative data for the molecular weights are summarized in the table below for

straightforward comparison.

Compound Chemical Formula Molecular Weight ( g/mol )

Tetrabutylammonium

Hydroxide
C₁₆H₃₇NO 259.47[1][2]

Water H₂O 18.015[3][4][5]

Tetrabutylammonium

Hydroxide 30-hydrate
(C₄H₉)₄NOH · 30H₂O 799.93

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the components that

constitute tetrabutylammonium hydroxide 30-hydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b180798?utm_src=pdf-body
https://www.benchchem.com/product/b180798?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/Tetrabutylammonium_hydroxide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6371870.htm
https://www.quora.com/How-do-you-calculate-the-molecular-weight-of-water
https://www.webqc.org/molecular-weight-of-water.html
https://www.quora.com/What-is-the-mass-of-a-molecule-of-water-in-kg
https://www.benchchem.com/product/b180798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrabutylammonium Hydroxide
30-Hydrate

(799.93 g/mol)

Tetrabutylammonium Hydroxide
(259.47 g/mol)

+

30 x Water
(540.45 g/mol)

+

Click to download full resolution via product page

Molecular components of Tetrabutylammonium Hydroxide 30-Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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